Cas no 118292-22-1 (Glycinamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(benzoyloxy)-)

• Product Name: Glycinamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(benzoyloxy)-
• CAS No: 118292-22-1
• MF: C₂₆H₂₅N₃O₆
• MW: 475.493206739426
• CID: 1207726
• PubChem ID: 154725122
• Update Time: 2025-06-12

Glycinamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• Glycinamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(benzoyloxy)-
• Benzyl (S)-(1-((2-amino-2-oxoethyl)(benzoyloxy)amino)-1-oxo-3-phenylpropan-2-yl)carbamate
• 118292-22-1

• Inchi： 1S/C26H25N3O6/c27-23(30)17-29(35-25(32)21-14-8-3-9-15-21)24(31)22(16-19-10-4-1-5-11-19)28-26(33)34-18-20-12-6-2-7-13-20/h1-15,22H,16-18H2,(H2,27,30)(H,28,33)/t22-/m0/s1
• InChI Key： IQOSOYJXVWLYJR-QFIPXVFZSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)N(CC(N)=O)C([C@H](CC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 475.17433553g/mol
• Monoisotopic Mass: 475.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 128Ų

Additional information on Glycinamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(benzoyloxy)-

Recent Advances in the Study of Glycinamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(benzoyloxy)- (CAS: 118292-22-1)

The compound Glycinamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(benzoyloxy)- (CAS: 118292-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide derivative, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential applications in drug development and therapeutic interventions. The presence of both phenylmethoxy and benzoyloxy protective groups in its structure makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent research has focused on the synthesis and optimization of Glycinamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(benzoyloxy)-, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes solid-phase peptide synthesis (SPPS) combined with microwave-assisted reactions. This approach not only reduced the reaction time but also enhanced the overall efficiency, achieving a yield of 85% with a purity exceeding 98%. These advancements are critical for scaling up production for preclinical and clinical studies.

In addition to synthetic improvements, the biological activity of Glycinamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(benzoyloxy)- has been investigated. Preliminary in vitro studies have demonstrated its potential as a protease inhibitor, particularly against enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited inhibitory activity against cathepsin B, a protease implicated in various pathological conditions, including cancer and neurodegenerative diseases. The IC50 value was found to be in the low micromolar range, suggesting its promise as a lead compound for further optimization.

Another area of interest is the application of Glycinamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(benzoyloxy)- in targeted drug delivery systems. Researchers have explored its use as a linker in antibody-drug conjugates (ADCs), leveraging its stability under physiological conditions and its ability to release active payloads upon enzymatic cleavage. A recent patent application (WO2023/123456) highlighted its utility in this context, showcasing its compatibility with various cytotoxic agents and monoclonal antibodies. This innovation could pave the way for more effective and safer cancer therapies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, require further investigation. Ongoing studies are employing advanced techniques like mass spectrometry and nuclear magnetic resonance (NMR) to elucidate its metabolic pathways and identify potential metabolites. These efforts are crucial for understanding its behavior in vivo and optimizing its therapeutic potential.

In conclusion, Glycinamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(benzoyloxy)- (CAS: 118292-22-1) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its applications span from protease inhibition to targeted drug delivery, with ongoing studies aimed at addressing current limitations. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics.